Cas no 1261827-11-5 (Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261827-11-5
• MF: C₁₂H₁₂F₃IO₂
• MW: 372.122166633606
• CID: 4965286
• Update Time: 2025-08-03

Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H12F3IO2/c1-2-18-11(17)6-4-8-3-5-9(10(16)7-8)12(13,14)15/h3,5,7H,2,4,6H2,1H3
• InChI Key： NFULYGWIDIIORM-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=CC(=C1)CCC(=O)OCC

Computed Properties

• Exact Mass: 371.98341 g/mol
• Monoisotopic Mass: 371.98341 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 372.12

Additional information on Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate

Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate (CAS No. 1261827-11-5): A Comprehensive Overview

Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate (CAS No. 1261827-11-5) is an important organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring an iodo-substituted trifluoromethylphenyl group, has gained significant attention due to its unique chemical properties and versatile applications in modern synthetic chemistry.

The molecular structure of Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate combines several functional groups that contribute to its reactivity and utility. The presence of both iodine and trifluoromethyl groups makes this compound particularly valuable for cross-coupling reactions, which are fundamental in drug discovery and material science. Recent studies highlight its growing importance in the development of novel bioactive molecules, especially in the context of targeted therapies.

In pharmaceutical applications, CAS 1261827-11-5 serves as a key intermediate for synthesizing various therapeutic agents. Researchers have explored its potential in creating compounds with anti-inflammatory and antimicrobial properties. The trifluoromethyl group enhances metabolic stability and bioavailability, making derivatives of this compound particularly interesting for drug development. Current trends in medicinal chemistry emphasize the importance of such fluorinated building blocks, aligning with the growing demand for more effective and stable pharmaceutical ingredients.

The agrochemical industry has also shown increasing interest in Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate derivatives. These compounds demonstrate potential as precursors for novel pesticides and herbicides, addressing the global need for more efficient crop protection solutions. The unique electronic properties imparted by the iodo-trifluoromethyl combination contribute to enhanced biological activity and environmental stability, key factors in modern agrochemical design.

From a synthetic chemistry perspective, 1261827-11-5 offers multiple advantages. The ethyl ester group provides excellent solubility in organic solvents, facilitating various chemical transformations. Meanwhile, the iodine atom serves as an excellent handle for further functionalization through palladium-catalyzed coupling reactions, a topic of significant interest in current organic chemistry research. This dual functionality makes the compound particularly valuable for constructing complex molecular architectures.

Recent advancements in fluorinated compound synthesis have further highlighted the importance of Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate. The growing focus on sustainable chemistry has led to the development of more efficient methods for introducing fluorine atoms into organic molecules, with this compound serving as an excellent example of how strategic fluorination can enhance molecular properties. Researchers are particularly interested in its potential for creating new materials with unique electronic characteristics.

The safety profile and handling considerations for CAS 1261827-11-5 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. The compound's growing importance in research has led to increased availability from specialty chemical suppliers worldwide, with purity grades typically ranging from 95% to 99% for most research applications.

Looking toward future applications, Ethyl 3-(3'-iodo-4'-(trifluoromethyl)phenyl)propionate continues to attract attention in multiple scientific domains. Its potential in materials science, particularly for organic electronic devices, represents an exciting frontier. The combination of fluorine and iodine substituents offers unique opportunities for tuning electronic properties, making it relevant for developing next-generation organic semiconductors and photovoltaic materials.

In conclusion, 1261827-11-5 stands as a versatile and valuable compound in contemporary chemical research. Its structural features and synthetic utility position it at the forefront of multiple scientific disciplines, from medicinal chemistry to materials science. As research into fluorinated and iodinated compounds continues to expand, the importance of this specific ester derivative is likely to grow, offering new possibilities for scientific innovation and technological advancement.